Cas no 2229261-52-1 (methyl 2-1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate)

• Product Name: methyl 2-1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate
• CAS No: 2229261-52-1
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5866142
• PubChem ID: 165666199
• Update Time: 2025-10-23

methyl 2-1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate
• 2229261-52-1
• EN300-1745070
• methyl 2-[1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropyl]-2-hydroxyacetate

• Inchi： 1S/C11H16N2O3/c1-7-6-8(12-13(7)2)11(4-5-11)9(14)10(15)16-3/h6,9,14H,4-5H2,1-3H3
• InChI Key： BREWAHHDJDJPQL-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(C2C=C(C)N(C)N=2)CC1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 2-1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate

Introduction to Methyl 2-1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate (CAS No. 2229261-52-1)

Methyl 2-1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate, a compound with the chemical identifier CAS No. 2229261-52-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural complexity and unique functional groups present in this molecule make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of methyl 2-1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate features a cyclopropyl ring substituted with a hydroxyacetate moiety, further functionalized by a pyrazole ring. The presence of the 1,5-dimethyl substituents on the pyrazole ring enhances its stability and reactivity, making it an attractive scaffold for designing novel bioactive molecules. This compound's unique combination of structural features positions it as a valuable asset in the quest for innovative therapeutic solutions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacological properties of this compound with greater precision. Studies have indicated that the cyclopropyl group may contribute to favorable pharmacokinetic profiles, while the hydroxyacetate moiety could serve as a key interaction point with biological targets. These findings align with the broader trend in drug discovery, where structural optimization is leveraged to enhance both efficacy and safety.

In the realm of medicinal chemistry, the synthesis of heterocyclic compounds has been a cornerstone of innovation. The pyrazole core in methyl 2-1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate is particularly noteworthy, as it is known for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The dimethyl substitution on the pyrazole ring further modulates its pharmacological properties, making it an intriguing candidate for further exploration.

The hydroxyacetate functional group in this compound introduces a polar region that can facilitate interactions with biological targets. This feature is particularly relevant in the context of enzyme inhibition and receptor binding studies. The ability to fine-tune these interactions through structural modifications offers a powerful tool for developing targeted therapies. Current research is focused on elucidating the binding mechanisms of this compound with various enzymes and receptors, which could provide insights into its potential therapeutic applications.

One of the most exciting aspects of methyl 2-1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate is its versatility in drug design. The cyclopropyl ring can serve as a rigid scaffold that maintains optimal conformational alignment with biological targets, while the hydroxyacetate moiety provides flexibility for hydrogen bonding interactions. This combination makes it an ideal candidate for structure-based drug design approaches. Researchers are employing advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to gain detailed insights into its molecular structure and interactions.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and evaluated. These technologies enable researchers to predict the biological activity of molecules with high accuracy before they are synthesized in the laboratory. In the case of methyl 2-1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate, computational models have been used to identify potential lead compounds and optimize their structures for enhanced activity. This approach has significantly reduced the time and cost associated with traditional drug development pipelines.

Another area of interest is the synthesis of analogs of this compound to explore structureactivity relationships (SAR). By systematically modifying different functional groups within the molecule, researchers can gain insights into which parts are most critical for biological activity. These studies not only provide valuable data for drug design but also contribute to our fundamental understanding of how small molecules interact with biological systems. The development of libraries of related compounds allows for high-throughput screening assays, which can rapidly identify promising candidates for further investigation.

The potential applications of methyl 2-1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate extend across multiple therapeutic areas. Preliminary studies have suggested its efficacy in inhibiting certain enzymes associated with inflammatory diseases and cancer progression. Additionally, its structural features make it a suitable candidate for developing treatments targeting neurological disorders. The ability to modulate biological pathways through precise structural modifications offers hope for addressing complex diseases that are currently challenging to treat effectively.

In conclusion, methyl 2-1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of computational methods, synthetic chemistry innovations, and high-throughput screening technologies has positioned this compound as a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic applications, methyl 2-1-(1,5-dimethyl-1H-pyrazol... (CAS No. 222926152)) is poised to play a crucial role in shaping the future of medicine.